4-{[(4-chlorophenyl)acetyl]amino}-N-(2-methoxyethyl)benzamide

• Molecular Formula: C18H19ClN2O3
• Molecular Weight: 346.8 g/mol
• IUPAC Name: 4-[[2-(4-chlorophenyl)acetyl]amino]-N-(2-methoxyethyl)benzamide
• InChI: InChI=1S/C18H19ClN2O3/c1-24-11-10-20-18(23)14-4-8-16(9-5-14)21-17(22)12-13-2-6-15(19)7-3-13/h2-9H,10-12H2,1H3,(H,20,23)(H,21,22)
• InChI Key: BQSODPTUUXXEHL-UHFFFAOYSA-N
• SMILES: COCCNC(=O)C1=CC=C(C=C1)NC(=O)CC2=CC=C(C=C2)Cl

Description

4-{[(4-chlorophenyl)acetyl]amino}-N-(2-methoxyethyl)benzamide, also known as ML239, is a small molecule compound that has been synthesized for scientific research purposes. This compound has been studied for its potential therapeutic applications, particularly in the field of neuroscience.

Scientific Research Applications

4-{[(4-chlorophenyl)acetyl]amino}-N-(2-methoxyethyl)benzamide has been studied for its potential therapeutic applications in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. Studies have shown that 4-{[(4-chlorophenyl)acetyl]amino}-N-(2-methoxyethyl)benzamide can inhibit the activity of certain enzymes that are involved in the development of these disorders, suggesting that it may have neuroprotective effects. 4-{[(4-chlorophenyl)acetyl]amino}-N-(2-methoxyethyl)benzamide has also been studied for its potential as a tool compound for studying the function of certain enzymes in the brain.

Mechanism of Action

The mechanism of action of 4-{[(4-chlorophenyl)acetyl]amino}-N-(2-methoxyethyl)benzamide involves its ability to inhibit the activity of certain enzymes, particularly histone deacetylases (HDACs). HDACs are involved in the regulation of gene expression and have been implicated in the development of various neurological disorders. By inhibiting the activity of HDACs, 4-{[(4-chlorophenyl)acetyl]amino}-N-(2-methoxyethyl)benzamide may be able to modulate gene expression and prevent the development of these disorders.
Biochemical and Physiological Effects:
Studies have shown that 4-{[(4-chlorophenyl)acetyl]amino}-N-(2-methoxyethyl)benzamide can cross the blood-brain barrier and accumulate in the brain, suggesting that it may have direct effects on brain function. 4-{[(4-chlorophenyl)acetyl]amino}-N-(2-methoxyethyl)benzamide has been shown to increase the levels of certain neurotransmitters, including dopamine and acetylcholine, which are involved in the regulation of mood and cognition. 4-{[(4-chlorophenyl)acetyl]amino}-N-(2-methoxyethyl)benzamide has also been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia.

Advantages and Limitations for Lab Experiments

One advantage of 4-{[(4-chlorophenyl)acetyl]amino}-N-(2-methoxyethyl)benzamide is its specificity for HDAC enzymes, which allows for more targeted studies of their function. 4-{[(4-chlorophenyl)acetyl]amino}-N-(2-methoxyethyl)benzamide is also commercially available, making it accessible to researchers. However, one limitation of 4-{[(4-chlorophenyl)acetyl]amino}-N-(2-methoxyethyl)benzamide is its potential toxicity, which may limit its use in certain experiments. Additionally, more research is needed to fully understand the effects of 4-{[(4-chlorophenyl)acetyl]amino}-N-(2-methoxyethyl)benzamide on brain function and its potential therapeutic applications.

Future Directions

Future research on 4-{[(4-chlorophenyl)acetyl]amino}-N-(2-methoxyethyl)benzamide could focus on its potential therapeutic applications in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. Studies could also investigate the effects of 4-{[(4-chlorophenyl)acetyl]amino}-N-(2-methoxyethyl)benzamide on other neurotransmitter systems and its potential as a tool compound for studying the function of other enzymes in the brain. Additionally, more research is needed to fully understand the safety and toxicity of 4-{[(4-chlorophenyl)acetyl]amino}-N-(2-methoxyethyl)benzamide and its potential limitations for use in lab experiments.

Synthesis Methods

The synthesis of 4-{[(4-chlorophenyl)acetyl]amino}-N-(2-methoxyethyl)benzamide involves several steps, starting with the reaction of 4-chlorobenzoyl chloride with N-(2-methoxyethyl)ethylenediamine to form 4-chlorobenzoyl-N-(2-methoxyethyl)ethylenediamine. This intermediate is then reacted with sodium hydride and 4-chlorophenylacetic acid to form the final product, 4-{[(4-chlorophenyl)acetyl]amino}-N-(2-methoxyethyl)benzamide. The synthesis of 4-{[(4-chlorophenyl)acetyl]amino}-N-(2-methoxyethyl)benzamide has been reported in several scientific publications, and the compound is commercially available for research purposes.